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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1278919 Get Quote

Technical Support Center: 2-Bromo-4-
hydroxybenzaldehyde
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the poor solubility of 2-Bromo-4-hydroxybenzaldehyde in various

reaction media.

Frequently Asked Questions (FAQs)
Q1: What are the basic physicochemical properties of 2-Bromo-4-hydroxybenzaldehyde?

Understanding the fundamental properties of 2-Bromo-4-hydroxybenzaldehyde is crucial for

its effective handling and use in experimental work.
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Property Value Reference(s)

CAS Number 22532-62-3 [1][2][3][4]

Molecular Formula C₇H₅BrO₂ [1][2][3][4]

Molecular Weight 201.02 g/mol [1][2][3][4]

Appearance
White to light yellow to light

orange powder/crystal
[1][2]

Melting Point 50-54 °C [1][2][4]

Boiling Point 256.2 °C at 760 mmHg [2][4]

SMILES Oc1cc(Br)ccc1C=O [2]

Q2: What is the known solubility of 2-Bromo-4-hydroxybenzaldehyde in common solvents?

Specific quantitative solubility data for 2-Bromo-4-hydroxybenzaldehyde across a wide range

of organic solvents is limited in publicly available literature.[1] However, some data and

formulations are available.
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Solvent
Solubility /
Concentration

Conditions & Notes Reference(s)

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (497.46

mM)

Ultrasonic treatment

may be required.

Freshly opened

DMSO is

recommended as its

hygroscopic nature

can impact solubility.

[1][5]

Co-solvent System 1
≥ 2.5 mg/mL (12.44

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

Results in a clear

solution.

[5]

Co-solvent System 2
≥ 2.5 mg/mL (12.44

mM)

10% DMSO, 90%

(20% SBE-β-CD in

Saline). Results in a

clear solution.

[5]

Co-solvent System 3
≥ 2.5 mg/mL (12.44

mM)

10% DMSO, 90%

Corn Oil. Results in a

clear solution.

[5]

Methanol Soluble Qualitative data. [2]

Ethanol
Used as a reaction

solvent

Suggests at least

moderate solubility,

especially with

heating.[6][7]

Pyridine
Used as a reaction

solvent

Suggests solubility,

particularly in the

context of specific

reactions.[6]

Tetrahydrofuran (THF) Used as a reaction

solvent

Suggests solubility for

certain applications
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like Wittig reactions.[6]

[7]

Q3: How can I improve the solubility of 2-Bromo-4-hydroxybenzaldehyde in my reaction

medium?

Several techniques can be employed to enhance the solubility of poorly soluble compounds

like 2-Bromo-4-hydroxybenzaldehyde:

Co-solvency: The use of a water-miscible organic solvent in which the compound is more

soluble can significantly increase the overall solubility in an aqueous medium.[8][9] Common

co-solvents include DMSO, DMF, and various alcohols.

Heating: For many compounds, solubility increases with temperature. Gently heating the

reaction mixture can help dissolve the starting material. However, the thermal stability of all

reactants should be considered.

Sonication: Applying ultrasonic energy can aid in the dissolution of suspended particles.[5]

pH Adjustment: For compounds with acidic or basic functional groups, altering the pH of the

medium can increase solubility. As a phenol, 2-Bromo-4-hydroxybenzaldehyde is weakly

acidic. Deprotonation with a suitable base to form the phenoxide salt will increase its

solubility in polar or aqueous media.

Complexation: The use of cyclodextrins to form inclusion complexes can enhance the

aqueous solubility of non-polar molecules.[8][9]

Troubleshooting Guide: Solubility Issues in
Reactions
This guide addresses common problems encountered when 2-Bromo-4-
hydroxybenzaldehyde fails to dissolve sufficiently in a reaction.
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Problem Potential Cause(s) Recommended Solutions

Solid material remains

undissolved at the start of the

reaction.

- Insufficient solvent volume.-

Low intrinsic solubility in the

chosen solvent at room

temperature.- Impurities in the

starting material.

- Increase the solvent volume,

if the reaction concentration

allows.- Gently heat the

mixture with stirring. Check for

any visible changes.- Use a

co-solvent system. For

example, add a small amount

of DMSO or DMF to your

primary solvent.- Apply

sonication to the mixture to aid

dissolution.- Verify the purity of

your 2-Bromo-4-

hydroxybenzaldehyde.

Product precipitates from the

reaction mixture upon cooling.

- The product has lower

solubility in the reaction

solvent at lower temperatures.-

A change in the polarity of the

reaction medium as the

reaction progresses.

- This may be beneficial for

product isolation. If not,

consider using a solvent

system in which the product is

more soluble.- Keep the

reaction mixture warm during

workup, if feasible.

Inconsistent reaction rates or

low yields.

- Poor solubility leads to a low

concentration of the reactant in

the solution phase, slowing

down the reaction.- The

reaction is occurring on the

surface of the solid, leading to

non-reproducible results.

- Ensure the starting material is

fully dissolved before adding

other reagents. This can be

achieved through heating,

sonication, or the use of a

more suitable solvent or co-

solvent system.- Consider

phase-transfer catalysis if

dealing with a multiphasic

system.

Experimental Protocols
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Protocol 1: Determination of Solubility using the
Isothermal Shake-Flask Method
This protocol outlines a standard method to determine the equilibrium solubility of 2-Bromo-4-
hydroxybenzaldehyde in a specific solvent.[1]

Objective: To quantitatively measure the solubility of 2-Bromo-4-hydroxybenzaldehyde in a

chosen solvent at a constant temperature.

Materials:

2-Bromo-4-hydroxybenzaldehyde (high purity)

Selected organic solvent(s)

Vials with screw caps

Thermostatically controlled shaker or water bath

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-Bromo-4-hydroxybenzaldehyde to a vial. An excess is

crucial to ensure equilibrium with the solid phase is reached.[1]

Add a known volume of the selected solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:
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Place the vial in a thermostatically controlled shaker set to the desired temperature.

Agitate the sample for 24-72 hours to ensure equilibrium is reached. It is advisable to take

samples at different time points (e.g., 24, 48, 72 hours) to confirm that the concentration is

stable.[1]

Sample Collection and Preparation:

Once equilibrium is established, allow the excess solid to settle by letting the vial stand in

the temperature-controlled environment for at least 2 hours.[1]

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid.[1]

Analysis (HPLC Method):

Prepare a series of standard solutions of 2-Bromo-4-hydroxybenzaldehyde with known

concentrations in the chosen solvent.

Generate a calibration curve by plotting the peak area from the HPLC chromatograms of

the standards against their concentrations.[1]

Accurately dilute the filtered sample to fall within the range of the calibration curve.

Inject the diluted sample into the HPLC system.

Determine the concentration of the diluted sample using the calibration curve and then

calculate the concentration of the original, undiluted (saturated) solution.

Workflow for Solubility Determination
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Preparation Equilibration Analysis
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to Vial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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